4-{[4-(Tert-butyl)-2-methylphenoxy]-methyl}piperidine hydrochloride
Overview
Description
4-{[4-(Tert-butyl)-2-methylphenoxy]-methyl}piperidine hydrochloride is a useful research compound. Its molecular formula is C17H28ClNO and its molecular weight is 297.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Processes
The synthesis of compounds related to 4-{[4-(Tert-butyl)-2-methylphenoxy]-methyl}piperidine hydrochloride involves complex chemical processes. For instance, Zhang Guan-you (2010) detailed the synthesis of 4-Chloropiperidine Hydrochloride starting from piperidin-4-one hydrochloride, proceeding through reduction and n-carbonylation steps to yield tert-butyl-4-hydroxy piperidine-l-carboxylate, eventually leading to 4-chloropiperidine hydrochloride with a yield of 50.9% (Zhang, 2010). Similarly, Min Wang et al. (2015) synthesized tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, through acylation, sulfonation, and substitution steps, achieving a total yield of 20.2% (Wang, Min et al., 2015).
Pharmacological Applications
Fexofenadine hydrochloride, a compound chemically related to the structure of interest, acts as a second-generation histamine H1-receptor antagonist in piperidine-class drugs, used in the treatment of allergic conditions without causing sedation, due to its inability to cross the blood-brain barrier (Raghu, M., Cs, Shantha, & Yogeshkumar, K., 2018). This highlights the significance of such compounds in developing non-sedative antihistamines.
Polymerization and Material Science Applications
The phenoxy and benzyloxy ring-substituted tert-butyl phenylcyanoacrylates, including compounds with structural similarities to the chemical of interest, have been utilized in copolymerization with styrene, showcasing the potential of these compounds in materials science and polymer chemistry (Reddy, D. et al., 2021).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with enzymes such as collagenase . The role of these targets often involves catalyzing specific biochemical reactions within the body.
Mode of Action
It’s worth noting that similar compounds often interact with their targets by binding to active sites, thereby influencing the activity of the target enzyme or protein .
Pharmacokinetics
Similar compounds often exhibit properties such as high absorption and specific distribution patterns within the body .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .
Biochemical Analysis
Biochemical Properties
4-{[4-(Tert-butyl)-2-methylphenoxy]-methyl}piperidine hydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with enzymes such as collagenase and triosephosphate isomerase, influencing their activity. The nature of these interactions often involves binding to the active sites of these enzymes, thereby modulating their catalytic functions .
Cellular Effects
The effects of this compound on cells are diverse. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to inhibit cell growth in certain cell lines, potentially through the modulation of signaling pathways involved in cell proliferation and apoptosis . Additionally, it can alter gene expression patterns, leading to changes in cellular metabolism and function .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their functions. This compound can inhibit enzyme activity by binding to their active sites, thereby preventing substrate access . Additionally, it can influence gene expression by interacting with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are crucial for understanding its stability and long-term impact. Over time, this compound may undergo degradation, leading to changes in its biochemical properties and effects on cellular function. Studies have shown that its stability can be influenced by factors such as temperature and pH, which can affect its efficacy in biochemical assays .
Dosage Effects in Animal Models
In animal models, the effects of this compound vary with different dosages. At lower doses, it may exhibit therapeutic effects, while higher doses could lead to toxic or adverse effects. For instance, high doses have been associated with toxicity in certain animal studies, highlighting the importance of determining the optimal dosage for therapeutic applications .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. These interactions can influence metabolic flux and the levels of metabolites, thereby affecting the overall metabolic profile of the organism .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical for its biological activity. This compound can be transported by specific transporters and binding proteins, which facilitate its movement across cellular membranes and its accumulation in target tissues . Understanding these transport mechanisms is essential for optimizing its therapeutic potential.
Subcellular Localization
The subcellular localization of this compound can influence its activity and function. This compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. Its localization can affect its interactions with other biomolecules and its overall efficacy in biochemical assays .
Properties
IUPAC Name |
4-[(4-tert-butyl-2-methylphenoxy)methyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO.ClH/c1-13-11-15(17(2,3)4)5-6-16(13)19-12-14-7-9-18-10-8-14;/h5-6,11,14,18H,7-10,12H2,1-4H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPPFUULNZIBMAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(C)(C)C)OCC2CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.